N-(2,6-difluorophenyl)-4-[(ethylsulfonyl)amino]benzamide

• IUPAC Name: N-(2,6-difluorophenyl)-4-(ethylsulfonylamino)benzamide
• InChI: InChI=1S/C15H14F2N2O3S/c1-2-23(21,22)19-11-8-6-10(7-9-11)15(20)18-14-12(16)4-3-5-13(14)17/h3-9,19H,2H2,1H3,(H,18,20)
• InChI Key: DMUQARRWNGWYKX-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C(=O)NC2=C(C=CC=C2F)F
• Molecular Formula: C15H14F2N2O3S
• Molecular Weight: 340.3 g/mol

Description

N-(2,6-difluorophenyl)-4-[(ethylsulfonyl)amino]benzamide, also known as DFB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFB belongs to the class of sulfonamide compounds and is known for its unique chemical structure, which makes it an excellent candidate for drug development.

Mechanism of Action

The mechanism of action of N-(2,6-difluorophenyl)-4-[(ethylsulfonyl)amino]benzamide is still not fully understood. However, it is believed that this compound exerts its effects by inhibiting specific enzymes and proteins involved in various cellular processes. For example, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in gene expression regulation. By inhibiting HDACs, this compound can alter the expression of specific genes and proteins, leading to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to exert various biochemical and physiological effects. For example, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has also been shown to reduce inflammation by inhibiting the activity of specific enzymes and proteins involved in the inflammatory response. Moreover, this compound has also been shown to modulate the immune response by regulating the expression of specific cytokines and chemokines.

Advantages and Limitations for Lab Experiments

N-(2,6-difluorophenyl)-4-[(ethylsulfonyl)amino]benzamide has several advantages for lab experiments. For example, this compound is relatively easy to synthesize and purify, making it an excellent candidate for drug development. Additionally, this compound has been shown to have low toxicity, making it a safe compound for use in lab experiments. However, this compound also has some limitations, such as its poor solubility in water, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for research on N-(2,6-difluorophenyl)-4-[(ethylsulfonyl)amino]benzamide. One of the most significant directions is the development of novel drugs based on this compound. Researchers can use this compound as a lead compound to develop more potent and selective inhibitors of specific enzymes and proteins involved in various diseases. Additionally, researchers can also explore the potential applications of this compound in other fields, such as agriculture and environmental science.

Scientific Research Applications

N-(2,6-difluorophenyl)-4-[(ethylsulfonyl)amino]benzamide has shown potential applications in various fields of scientific research. One of the most significant applications of this compound is in the development of novel drugs for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells by targeting specific enzymes and proteins involved in cancer cell proliferation. Additionally, this compound has also shown potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.